1. Home
  2. Product
  3. Main Products
  4. tomencephalin
tomencephalin tomencephalin
Brand Name: Vulcanchem
CAS No.: 115995-13-6
VCID: VC0038553
InChI: InChI=1S/C20H24O6/c1-8(2)6-13(21)24-17-9(3)11-7-12-20(5,26-12)15(11)18-14(16(17)22)10(4)19(23)25-18/h6,12,14-18,22H,4,7H2,1-3,5H3/t12-,14-,15+,16-,17-,18+,20-/m1/s1
SMILES: CC1=C2CC3C(C2C4C(C(C1OC(=O)C=C(C)C)O)C(=C)C(=O)O4)(O3)C
Molecular Formula: C20H24O6
Molecular Weight: 360.4 g/mol

tomencephalin

CAS No.: 115995-13-6

Main Products

VCID: VC0038553

Molecular Formula: C20H24O6

Molecular Weight: 360.4 g/mol

tomencephalin - 115995-13-6

CAS No. 115995-13-6
Product Name tomencephalin
Molecular Formula C20H24O6
Molecular Weight 360.4 g/mol
IUPAC Name [(1S,2S,6R,7R,8R,12R,14S)-7-hydroxy-9,14-dimethyl-5-methylidene-4-oxo-3,13-dioxatetracyclo[8.4.0.02,6.012,14]tetradec-9-en-8-yl] 3-methylbut-2-enoate
Standard InChI InChI=1S/C20H24O6/c1-8(2)6-13(21)24-17-9(3)11-7-12-20(5,26-12)15(11)18-14(16(17)22)10(4)19(23)25-18/h6,12,14-18,22H,4,7H2,1-3,5H3/t12-,14-,15+,16-,17-,18+,20-/m1/s1
Standard InChIKey LLPXLHVIJKRQCO-UYXWQMAOSA-N
Isomeric SMILES CC1=C2C[C@@H]3[C@]([C@@H]2[C@@H]4[C@@H]([C@H]([C@@H]1OC(=O)C=C(C)C)O)C(=C)C(=O)O4)(O3)C
SMILES CC1=C2CC3C(C2C4C(C(C1OC(=O)C=C(C)C)O)C(=C)C(=O)O4)(O3)C
Canonical SMILES CC1=C2CC3C(C2C4C(C(C1OC(=O)C=C(C)C)O)C(=C)C(=O)O4)(O3)C
Synonyms tomencephalin
PubChem Compound 163989
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19